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Compound of Interest

Compound Name: 4-Methyl-1-pentanol

Cat. No.: B072827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties of isohexyl alcohol (IUPAC name: 4-methyl-1-pentanol). This document is intended

to be a valuable resource for researchers, scientists, and professionals in drug development for

the judicious selection of solvents in various applications. All quantitative data is summarized in

structured tables for ease of comparison, and where available, detailed experimental

methodologies are provided.

Core Physicochemical Properties
Isohexyl alcohol is a branched-chain primary alcohol that finds utility as a solvent and

intermediate in various chemical processes. A thorough understanding of its physical and

chemical characteristics is paramount for its effective and safe use.
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Property Value Source

IUPAC Name 4-Methyl-1-pentanol [1]

Synonyms
Isohexyl alcohol, Isohexanol,

2-Methyl-5-pentanol
[1][2][3][4]

CAS Number 626-89-1 [2][3][5]

Molecular Formula C6H14O [3]

Molecular Weight 102.17 g/mol [6]

Appearance Colorless liquid [2]

Odor Nutty [3]

Thermal and Density Properties
Property Value Conditions Source

Boiling Point 151-152 °C @ 760 mmHg [7]

160-165 °C [2][8]

Melting Point Data not available

Density 0.821 g/mL @ 25 °C [2][8]

Solubility and Miscibility
Property Value Conditions Source

Solubility in Water 7.6 g/L @ 25 °C [7]

Solubility in Organic

Solvents

Soluble in DMF,

DMSO, Ethanol
[3][9]

Miscibility
Miscible with many

organic solvents
[10]

Safety and Flammability
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Property Value Conditions Source

Flash Point 57 °C (134.6 °F) Closed Cup [8]

125 °F TCC [7]

Autoignition

Temperature
Data not available

Note: Experimental values for melting point, viscosity, and surface tension of isohexyl alcohol

are not readily available in the public domain. The provided data for other properties are

compiled from various chemical databases and supplier specifications.

Experimental Protocols
While specific experimental protocols for determining the physicochemical properties of

isohexyl alcohol are not extensively documented in publicly available literature, the following

are generalized and widely accepted methods for alcohols that would be applicable.

Boiling Point Determination (Capillary Method)
The boiling point of a liquid can be determined using a capillary tube method. A small amount

of the liquid is placed in a larger tube, and a capillary tube, sealed at one end, is inverted into

the liquid. The setup is heated, and the temperature at which a steady stream of bubbles

emerges from the capillary tube, and upon slight cooling the liquid re-enters the capillary, is

recorded as the boiling point.

Density Determination (Pycnometer Method)
A pycnometer, a flask with a specific volume, is used to determine the density of a liquid. The

procedure involves the following steps:

Weigh the clean, dry, and empty pycnometer.

Fill the pycnometer with the sample liquid (isohexyl alcohol) and weigh it again.

The difference in weight gives the mass of the liquid.
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The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Solubility Determination (Shake-Flask Method)
The shake-flask method is a standard procedure to determine the solubility of a substance in a

particular solvent.

An excess amount of the solute (the substance being dissolved) is added to a known volume

of the solvent (isohexyl alcohol) in a sealed container.

The mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours)

to ensure equilibrium is reached.

The saturated solution is then separated from the undissolved solute by filtration or

centrifugation.

The concentration of the solute in the clear solution is determined using an appropriate

analytical technique, such as chromatography or spectroscopy.

Solvent Selection Workflow
The selection of an appropriate solvent is a critical step in many chemical and pharmaceutical

processes. The following diagram illustrates a logical workflow for solvent selection, taking into

account the physicochemical properties of the solvent.
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Solvent Selection Workflow

Define Application Requirements
(e.g., Solubility, Reaction Medium, Extraction)

Evaluate Physicochemical Properties

Solubility of Solute(s) Boiling Point
(Volatility, Reaction Temperature)

Density
(Phase Separation)

Viscosity
(Flow, Mixing)

Surface Tension
(Wetting, Emulsification)

Assess Safety & Toxicity
(Flash Point, Hazards)

Check Chemical Compatibility

Consider Cost & Availability

Select Optimal Solvent

Final Application

Click to download full resolution via product page

Caption: A logical workflow for solvent selection based on physicochemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b072827?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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